Cas no 1030620-82-6 ((8-Bromodibenzothiophen-2-yl)boronic acid)

• Product Name: (8-Bromodibenzothiophen-2-yl)boronic acid
• CAS No: 1030620-82-6
• MF: C₁₂H₈BBrO₂S
• MW: 306.970721244812
• CID: 2108464
• Update Time: 2023-08-03

(8-Bromodibenzothiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(8-bromo-2-dibenzothienyl)Boronic acid
• Boronic acid, B-(8-bromo-2-dibenzothienyl)-
• (8-Bromodibenzothiophen-2-yl)boronic acid

• Inchi： 1S/C12H8BBrO2S/c14-8-2-4-12-10(6-8)9-5-7(13(15)16)1-3-11(9)17-12/h1-6,15-16H
• InChI Key： XJHWVUJZUBCYNA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=C(B(O)O)C=CC=1S2

Computed Properties

• Exact Mass: 305.952
• Monoisotopic Mass: 305.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7